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Compound of Interest

Compound Name: Trigonosin F

Cat. No.: B15595101 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Trigonosin F, a daphnane-type

diterpenoid, for researchers, scientists, and drug development professionals. This document

outlines its chemical identity, and available biological activity data, with a focus on its potent

anti-HIV-1 properties.

Core Compound Details
Parameter Value Source

Compound Name Trigonosin F
MedChemExpress, BOC

Sciences

CAS Number 1262842-73-8 [1][2][3]

Molecular Formula C46H54O13 [2][3]

Chemical Class Daphnane-type Diterpenoid [4][5][6][7]

Source
Twigs and leaves of

Trigonostemon thyrsoideum
[4][5][6][7]

Biological Activity
Trigonosin F has demonstrated significant biological activity, most notably its potent anti-HIV-1

capabilities. Research has highlighted its effectiveness in inhibiting the replication of the HIV-1
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virus.

Anti-HIV-1 Activity
A comprehensive review of daphnane-type diterpenoids reported that Trigonosin F exhibits

potent anti-HIV-1 activity.[7] Studies have evaluated its efficacy alongside other related

compounds, such as rediocides A, C, and F, with reported half-maximal effective

concentrations (EC50) in the nanomolar range, from 0.001 to 0.015 nM.[8]

Quantitative Data Summary

Compound Biological Activity EC50 (nM)

Trigonosin F Anti-HIV-1 0.001 - 0.015

Rediocide A Anti-HIV-1 0.001 - 0.015

Rediocide C Anti-HIV-1 0.001 - 0.015

Rediocide F Anti-HIV-1 0.001 - 0.015

Experimental Protocols
Detailed experimental methodologies for the isolation and characterization of Trigonosin F are

crucial for its further study and development. While a specific, detailed protocol for the

synthesis of Trigonosin F is not readily available in the public domain, the general approach

for isolating daphnane-type diterpenoids from their natural source, Trigonostemon thyrsoideum,

follows a standard phytochemical workflow.

General Isolation and Characterization Workflow:
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General Workflow for Trigonosin F Isolation

Plant Material Collection
(Twigs and leaves of Trigonostemon thyrsoideum)

Drying and Grinding

Solvent Extraction
(e.g., with methanol or ethanol)

Crude Extract Concentration

Solvent Partitioning
(e.g., with ethyl acetate and water)

Column Chromatography
(e.g., Silica gel, Sephadex LH-20)

High-Performance Liquid Chromatography (HPLC)
(Purification of Trigonosin F)

Structural Elucidation
(NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the isolation and characterization of Trigonosin F.
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Signaling Pathways
The precise molecular mechanism and signaling pathways through which Trigonosin F exerts

its anti-HIV-1 effects have not been fully elucidated in publicly available literature. However,

daphnane-type diterpenoids are known to interact with various cellular targets. Further

research is required to map the specific signaling cascades modulated by Trigonosin F in the

context of HIV-1 infection.

Hypothesized Anti-HIV-1 Mechanism:

Hypothesized Anti-HIV-1 Mechanism of Action

HIV-1 Lifecycle

Viral Entry Reverse Transcription Integration Viral Protein Synthesis Viral Assembly

Trigonosin F

Potential Inhibition Inhibition Potential Inhibition
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Caption: Hypothesized points of intervention for Trigonosin F in the HIV-1 lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15595101?utm_src=pdf-body
https://www.benchchem.com/product/b15595101?utm_src=pdf-body
https://www.benchchem.com/product/b15595101?utm_src=pdf-body-img
https://www.benchchem.com/product/b15595101?utm_src=pdf-body
https://www.benchchem.com/product/b15595101?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. bocsci.com [bocsci.com]

3. biocrick.com [biocrick.com]

4. medchemexpress.com [medchemexpress.com]

5. medchemexpress.com [medchemexpress.com]

6. researchgate.net [researchgate.net]

7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Unveiling Trigonosin F: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595101#trigonosin-f-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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